Atorvastatin Methyl Ester
Atorvastatin Methyl Ester
Atorvastatin Methyl Ester(cas 345891-62-5) is a impurity of API Atorvastatin.
Brand Name:
Vulcanchem
CAS No.:
345891-62-5
VCID:
VC20815142
InChI:
InChI=1S/C34H37FN2O5/c1-22(2)32-31(34(41)36-26-12-8-5-9-13-26)30(23-10-6-4-7-11-23)33(24-14-16-25(35)17-15-24)37(32)19-18-27(38)20-28(39)21-29(40)42-3/h4-17,22,27-28,38-39H,18-21H2,1-3H3,(H,36,41)/t27-,28-/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
Molecular Formula:
C34H37FN2O5
Molecular Weight:
572.7 g/mol
Atorvastatin Methyl Ester
CAS No.: 345891-62-5
Cat. No.: VC20815142
Molecular Formula: C34H37FN2O5
Molecular Weight: 572.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Atorvastatin Methyl Ester(cas 345891-62-5) is a impurity of API Atorvastatin. |
|---|---|
| CAS No. | 345891-62-5 |
| Molecular Formula | C34H37FN2O5 |
| Molecular Weight | 572.7 g/mol |
| IUPAC Name | methyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C34H37FN2O5/c1-22(2)32-31(34(41)36-26-12-8-5-9-13-26)30(23-10-6-4-7-11-23)33(24-14-16-25(35)17-15-24)37(32)19-18-27(38)20-28(39)21-29(40)42-3/h4-17,22,27-28,38-39H,18-21H2,1-3H3,(H,36,41)/t27-,28-/m1/s1 |
| Standard InChI Key | IRKGCTGBOBRSMG-VSGBNLITSA-N |
| Isomeric SMILES | CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)OC)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4 |
| SMILES | CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4 |
| Canonical SMILES | CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4 |
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